Cas no 2137761-88-5 (Benzeneethanesulfonamide, 2-bromo-N-ethyl-)

• Product Name: Benzeneethanesulfonamide, 2-bromo-N-ethyl-
• CAS No: 2137761-88-5
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• CID: 5277919
• Update Time: 2025-05-18

Benzeneethanesulfonamide, 2-bromo-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonamide, 2-bromo-N-ethyl-

• Inchi： 1S/C10H14BrNO2S/c1-2-12-15(13,14)8-7-9-5-3-4-6-10(9)11/h3-6,12H,2,7-8H2,1H3
• InChI Key： ZYPUTSIDNYKMMA-UHFFFAOYSA-N
• SMILES： C1(CCS(NCC)(=O)=O)=CC=CC=C1Br

Additional information on Benzeneethanesulfonamide, 2-bromo-N-ethyl-

Recent Advances in the Study of Benzeneethanesulfonamide, 2-bromo-N-ethyl- (CAS: 2137761-88-5)

Benzeneethanesulfonamide, 2-bromo-N-ethyl- (CAS: 2137761-88-5) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and small-molecule modulators of protein-protein interactions. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Benzeneethanesulfonamide, 2-bromo-N-ethyl- as a scaffold for designing selective inhibitors of carbonic anhydrase IX (CA IX), a target implicated in tumor hypoxia and cancer progression. The study demonstrated that derivatives of this compound exhibited nanomolar affinity for CA IX, with promising selectivity over other CA isoforms. The researchers utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of CA IX, providing valuable insights for further optimization.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of Benzeneethanesulfonamide, 2-bromo-N-ethyl- derivatives. The findings revealed that certain structural modifications of the compound led to enhanced activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The study also highlighted the compound's potential as a lead structure for developing new antibiotics with novel mechanisms of action, particularly in targeting bacterial sulfonamide-resistant pathways.

From a synthetic chemistry perspective, advances have been made in the efficient preparation of Benzeneethanesulfonamide, 2-bromo-N-ethyl-. A 2022 paper in Organic Process Research & Development described an improved synthetic route that increased yield and purity while reducing environmental impact through the use of greener solvents and catalysts. This methodological advancement is expected to facilitate larger-scale production and further pharmacological evaluation of the compound and its derivatives.

Ongoing research is investigating the potential of Benzeneethanesulfonamide, 2-bromo-N-ethyl- in neurological applications. Preliminary data presented at the 2023 American Chemical Society national meeting suggested that certain analogs of the compound may modulate GABAergic neurotransmission, opening possibilities for the development of new anxiolytic or anticonvulsant agents. However, these findings require further validation through in vivo studies.

In conclusion, Benzeneethanesulfonamide, 2-bromo-N-ethyl- (CAS: 2137761-88-5) represents a versatile chemical scaffold with multiple potential therapeutic applications. Recent studies have demonstrated its value in cancer research, antimicrobial development, and possibly neurological disorders. The compound's well-characterized synthetic accessibility and modifiable structure make it an attractive starting point for medicinal chemistry programs. Future research directions may include expanding structure-activity relationship studies, exploring additional biological targets, and advancing promising derivatives through preclinical development.